Cas no 2137450-53-2 (2-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester)

• Product Name: 2-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester
• CAS No: 2137450-53-2
• MF: C₁₂H₁₈ClNO₄
• MW: 275.728622913361
• CID: 5255767
• Update Time: 2025-10-22

2-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester

• Inchi： 1S/C12H18ClNO4/c1-12(2,3)18-11(16)14-8-4-7(8)5-9(14)10(15)17-6-13/h7-9H,4-6H2,1-3H3
• InChI Key： UTZCYQWBQVQXOR-UHFFFAOYSA-N
• SMILES： C12C(C1)CC(C(OCCl)=O)N2C(OC(C)(C)C)=O

Additional information on 2-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester

Research Briefing on 2-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS: 2137450-53-2)

The compound 2-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS: 2137450-53-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a pharmaceutical intermediate.

Recent studies have highlighted the role of this bicyclic compound as a key intermediate in the synthesis of novel bioactive molecules. Its rigid bicyclic scaffold and functional groups, including the chloromethyl and tert-butyl ester moieties, make it a versatile building block for the development of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of glutamate receptor antagonists, which show promise in treating neurodegenerative disorders.

In terms of synthetic methodology, several research groups have reported improved protocols for the preparation of this compound. A notable advancement comes from a 2024 Nature Communications paper describing a catalytic asymmetric synthesis route that achieves high enantioselectivity (up to 98% ee). This development is particularly significant as it addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry often determines biological activity.

Biological evaluations of derivatives containing this core structure have revealed interesting pharmacological properties. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that analogs of this compound exhibit potent inhibitory activity against bacterial aminoacyl-tRNA synthetases, suggesting potential applications in developing new classes of antibiotics. The chloromethyl group in particular appears to be essential for this activity, as it enables covalent modification of the target enzyme.

From a drug development perspective, the compound's stability profile has been extensively characterized in recent pharmacokinetic studies. Data presented at the 2024 American Chemical Society National Meeting showed favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. This property, combined with its demonstrated blood-brain barrier permeability in rodent models, positions it as an attractive scaffold for central nervous system-targeted therapeutics.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlighted its use as a linker in antibody-drug conjugates (ADCs), where the chloromethyl group facilitates site-specific conjugation to monoclonal antibodies while maintaining the payload's activity. This application could significantly expand the compound's utility in oncology therapeutics.

In conclusion, 2-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester represents a promising scaffold with diverse applications in medicinal chemistry. The recent advancements in its synthesis and biological evaluation underscore its potential as a valuable tool in drug discovery. Future research directions likely include further optimization of its derivatives for specific therapeutic targets and exploration of its applications in novel drug modalities such as PROTACs and molecular glues.